Cas no 921834-91-5 (3-cyclopentyl-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)propanamide)

• Product Name: 3-cyclopentyl-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)propanamide
• CAS No: 921834-91-5
• MF: C₁₉H₂₆N₂O₃
• MW: 330.421345233917
• CID: 6159029
• PubChem ID: 40887033
• Update Time: 2025-08-03

3-cyclopentyl-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-cyclopentyl-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)propanamide
• F2261-0515
• 3-cyclopentyl-N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)propanamide
• 3-cyclopentyl-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)propanamide
• 921834-91-5
• AKOS024632956

• Inchi： 1S/C19H26N2O3/c1-19(2)12-24-16-11-14(8-9-15(16)21-18(19)23)20-17(22)10-7-13-5-3-4-6-13/h8-9,11,13H,3-7,10,12H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key： JNZBFAFKOXBTQF-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2NC(C(C)(C)C1)=O)NC(CCC1CCCC1)=O

Computed Properties

• Exact Mass: 330.19434270g/mol
• Monoisotopic Mass: 330.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on 3-cyclopentyl-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)propanamide

Recent Advances in the Study of 3-cyclopentyl-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)propanamide (CAS: 921834-91-5)

The compound 3-cyclopentyl-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)propanamide (CAS: 921834-91-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique benzoxazepine scaffold, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 3-cyclopentyl-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)propanamide, with particular emphasis on improving its bioavailability and target specificity. Researchers have employed advanced computational modeling techniques to predict the compound's binding affinity to various biological targets, including enzymes and receptors implicated in inflammatory and neurodegenerative diseases. These in silico studies have been complemented by in vitro assays, which have demonstrated the compound's promising inhibitory activity against key pathological targets.

One of the most notable findings from recent research is the compound's potential as a modulator of the NLRP3 inflammasome, a multiprotein complex involved in the pathogenesis of several chronic inflammatory conditions. Preclinical studies have shown that 3-cyclopentyl-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)propanamide effectively suppresses NLRP3 activation, thereby reducing the production of pro-inflammatory cytokines such as IL-1β and IL-18. This anti-inflammatory activity has been validated in animal models of rheumatoid arthritis and Alzheimer's disease, suggesting its therapeutic potential in these and related disorders.

In addition to its anti-inflammatory properties, recent investigations have explored the compound's neuroprotective effects. Studies have indicated that 3-cyclopentyl-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)propanamide may mitigate oxidative stress and neuronal apoptosis, two key mechanisms underlying neurodegenerative diseases. These effects are thought to be mediated through the compound's interaction with the Keap1-Nrf2 pathway, which plays a critical role in cellular defense against oxidative damage. Further research is underway to elucidate the precise molecular mechanisms involved.

Despite these promising findings, challenges remain in the development of 3-cyclopentyl-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)propanamide as a therapeutic agent. Pharmacokinetic studies have revealed limitations in the compound's metabolic stability and oral bioavailability, prompting efforts to design analogs with improved drug-like properties. Recent synthetic approaches have focused on modifying the cyclopentyl and propanamide moieties to enhance solubility and reduce first-pass metabolism, with some derivatives showing superior pharmacokinetic profiles in preclinical testing.

Looking ahead, the continued exploration of 3-cyclopentyl-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)propanamide and its derivatives holds great promise for the development of novel therapeutics targeting inflammatory and neurodegenerative diseases. Future research directions include further optimization of the compound's structure-activity relationships, comprehensive toxicology studies, and the initiation of clinical trials to evaluate its safety and efficacy in humans. The integration of multi-omics approaches and advanced drug delivery systems may further enhance the translational potential of this intriguing molecule.